![molecular formula C16H18ClN5OS B2862636 benzo[d]thiazol-2-yl(4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl)methanone hydrochloride CAS No. 1351619-85-6](/img/structure/B2862636.png)
benzo[d]thiazol-2-yl(4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl)methanone hydrochloride
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Overview
Description
The compound “benzo[d]thiazol-2-yl(4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl)methanone hydrochloride” is a complex organic molecule. It contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . Imidazole is known for its broad range of chemical and biological properties and is a key component in the development of new drugs .
Scientific Research Applications
Metabolism and Disposition
One study on the disposition and metabolism of a related compound, SB-649868, which is an orexin 1 and 2 receptor antagonist, indicates the complexity of its pharmacokinetics, showing that it is primarily eliminated via feces and undergoes extensive metabolism with minimal excretion unchanged. The study highlights the compound's transformation into various metabolites, demonstrating the intricacies of its biotransformation in humans (Renzulli et al., 2011).
Receptor Interaction
Research into 5-Hydroxytryptamine1A (5-HT(1A)) receptor occupancy by novel antagonists, including compounds similar in structure to benzo[d]thiazol derivatives, shows potential applications in treating anxiety and mood disorders. These studies suggest that specific receptor targeting could be beneficial for developing new therapeutic agents for psychiatric conditions (Rabiner et al., 2002).
Antifungal Efficacy
Sertaconazole, a compound with a similar thiazole component, has been examined for its antifungal activity, particularly in the treatment of Pityriasis versicolor and cutaneous dermatophytosis. Clinical trials have demonstrated its high efficacy and safety profile, presenting a significant advancement in topical therapy for fungal infections (Nasarre et al., 1992; Pedragosa et al., 1992).
Antidepressant and Anticonvulsant Effects
A study on benzo[d]thiazol derivatives assessed their antidepressant and anticonvulsant effects. Certain derivatives showed promising results in preclinical models, suggesting potential applications in treating depression and seizure disorders. This research highlights the therapeutic possibilities of benzo[d]thiazol structures in neuropsychiatric treatment (Jin et al., 2019).
Mechanism of Action
Target of Action
It’s known that imidazole derivatives, which this compound is a part of, have a broad range of biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Mode of Action
Imidazole derivatives have been shown to interact with various biological targets, leading to a wide range of effects .
Biochemical Pathways
Imidazole derivatives have been shown to interact with various biochemical pathways, leading to a wide range of effects .
Pharmacokinetics
Imidazole is known to be highly soluble in water and other polar solvents, which may influence its bioavailability .
Result of Action
Imidazole derivatives have been shown to have a wide range of biological activities, suggesting that they may have multiple effects at the molecular and cellular level .
properties
IUPAC Name |
1,3-benzothiazol-2-yl-[4-(1-methylimidazol-2-yl)piperazin-1-yl]methanone;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N5OS.ClH/c1-19-7-6-17-16(19)21-10-8-20(9-11-21)15(22)14-18-12-4-2-3-5-13(12)23-14;/h2-7H,8-11H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UQAFAISRICEJMW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CN=C1N2CCN(CC2)C(=O)C3=NC4=CC=CC=C4S3.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18ClN5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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